Cas no 1807006-93-4 (Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1807006-93-4
• MF: C₉H₅BrF₅NO₂
• MW: 334.037519216537
• CID: 4808522
• Update Time: 2023-08-18

Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H5BrF5NO2/c1-18-8(17)3-2-4(9(13,14)15)6(10)16-5(3)7(11)12/h2,7H,1H3
• InChI Key： IWURHEDYHJBDDD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=C(C(=O)OC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2